Cas no 83831-75-8 (Propan-2-yl 2-phenyl-2-propan-2-yloxyacetate)

• Product Name: Propan-2-yl 2-phenyl-2-propan-2-yloxyacetate
• CAS No: 83831-75-8
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 1817321
• PubChem ID: 249928
• Update Time: 2025-04-21

Propan-2-yl 2-phenyl-2-propan-2-yloxyacetate Chemical and Physical Properties

Names and Identifiers

• Propan-2-yl 2-phenyl-2-propan-2-yloxyacetate
• NSC68830
• AC1L6PJ0
• SureCN13709475
• CTK5F1273
• NSC-68830
• AG-J-54624
• propan-2-yl phenyl(propan-2-yloxy)acetate
• PROPAN-2-YL 2-PHENYL-2-PROPAN-2-YLOXY-ACETATE
• PROPAN-2-YL 2-PHENYL-2-PROPAN-2-YLOXY-ACETATE;
• DTXSID80290467
• 83831-75-8
• SCHEMBL13709475

• Inchi： 1S/C14H20O3/c1-10(2)16-13(14(15)17-11(3)4)12-8-6-5-7-9-12/h5-11,13H,1-4H3
• InChI Key： JPZMLXMZWYTMRO-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(C(=O)OC(C)C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 236.14100
• Monoisotopic Mass: 236.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.10430